Cas no 303985-94-6 (methyl 3-(2-methylprop-2-enamido)thiophene-2-carboxylate)

• Product Name: methyl 3-(2-methylprop-2-enamido)thiophene-2-carboxylate
• CAS No: 303985-94-6
• MDL: MFCD00793388
• CID: 4644655
• Update Time: 2025-10-25

methyl 3-(2-methylprop-2-enamido)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 3-(METHACRYLOYLAMINO)-2-THIOPHENECARBOXYLATE
• 2-Thiophenecarboxylic acid, 3-[(2-methyl-1-oxo-2-propen-1-yl)amino]-, methyl ester
• methyl 3-(2-methylprop-2-enamido)thiophene-2-carboxylate

• MDL： MFCD00793388

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on methyl 3-(2-methylprop-2-enamido)thiophene-2-carboxylate

Research Brief on Methyl 3-(2-methylprop-2-enamido)thiophene-2-carboxylate (CAS: 303985-94-6) in Chemical Biology and Pharmaceutical Applications

Methyl 3-(2-methylprop-2-enamido)thiophene-2-carboxylate (CAS: 303985-94-6) is a thiophene-based derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential therapeutic applications. This compound, characterized by its unique thiophene-2-carboxylate scaffold and acrylamide functionality, serves as a key intermediate in the synthesis of bioactive molecules and has been explored for its role in modulating biological targets. Recent studies highlight its significance in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's utility as a building block for covalent kinase inhibitors. Researchers demonstrated that the acrylamide group in methyl 3-(2-methylprop-2-enamido)thiophene-2-carboxylate enables selective targeting of cysteine residues in kinases, a strategy employed in the design of irreversible inhibitors for oncology applications. The study reported enhanced potency and selectivity when this moiety was incorporated into lead compounds targeting EGFR and BTK kinases, underscoring its potential in precision medicine.

Further advancements were reported in a 2024 ACS Chemical Biology paper, where the compound was utilized in PROTAC (Proteolysis Targeting Chimera) development. The thiophene core facilitated optimal linker geometry, enabling efficient degradation of target proteins such as BRD4. This research highlighted the compound's dual role as both a warhead and a spacer element, expanding its applicability in targeted protein degradation therapies.

From a synthetic chemistry perspective, recent work in Organic Letters (2024) detailed improved synthetic routes for 303985-94-6, achieving higher yields (82%) via palladium-catalyzed coupling reactions. These methodological advances address previous challenges in scalability, supporting its broader adoption in medicinal chemistry campaigns. Parallel studies have explored its derivatization to create libraries for high-throughput screening against emerging targets like SARS-CoV-2 main protease.

Ongoing clinical investigations (Phase I/II) are evaluating derivatives of 303985-94-6 as potential treatments for rheumatoid arthritis, leveraging its anti-inflammatory properties observed in preclinical models. The compound's ability to modulate NF-κB signaling pathways positions it as a promising candidate for immune-mediated disorders, with preliminary data showing reduced cytokine production in human cell assays.

In conclusion, methyl 3-(2-methylprop-2-enamido)thiophene-2-carboxylate represents a multifaceted tool in modern drug discovery, with applications spanning covalent inhibitor design, protein degradation technologies, and inflammation modulation. Its evolving role underscores the importance of thiophene-based architectures in addressing complex therapeutic challenges. Future research directions may explore its utility in targeted delivery systems and combination therapies.